tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate

• Molecular Formula: C19H26F2N2O3
• Molecular Weight: 368.4 g/mol
• IUPAC Name: tert-butyl N-(7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl)carbamate
• InChI: InChI=1S/C19H26F2N2O3/c1-17(2,3)26-16(24)22-18-12-23(9-14-7-5-4-6-8-14)10-15(11-25-13-18)19(18,20)21/h4-8,15H,9-13H2,1-3H3,(H,22,24)
• InChI Key: LCWDBHGCTVZIDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC12CN(CC(C1(F)F)COC2)CC3=CC=CC=C3

Description

tert-Butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[331]nonan-1-yl}carbamate is a complex organic compound with a unique bicyclic structure

Preparation Methods

The synthesis of tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate typically involves multiple steps. The synthetic route often starts with the preparation of the bicyclic core, followed by the introduction of the benzyl and difluoro groups. The final step involves the formation of the carbamate group. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Chemical Reactions Analysis

tert-Butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide.

Scientific Research Applications

tert-Butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific application being studied .

Comparison with Similar Compounds

Similar compounds to tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate include:

tert-Butyl carbamate: A simpler carbamate with different functional groups.

tert-Butyl N-(benzyloxy)carbamate: Another carbamate with a benzyloxy group.

tert-butyl 9-benzyl-7-oxo-3,9-diazabicyclo[3.3.1]nonane-3-carboxylate: A structurally similar compound with different substituents. The uniqueness of this compound lies in its specific combination of functional groups and its bicyclic structure, which confer distinct chemical and biological properties.